Cas no 2171994-00-4 (4-(2-fluoro-4-methylphenyl)-1-methylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(2-fluoro-4-methylphenyl)-1-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171994-00-4
• MF: C₁₃H₁₆FNO₂
• MW: 237.270047187805
• CID: 5852912
• PubChem ID: 165505063
• Update Time: 2025-06-22

4-(2-fluoro-4-methylphenyl)-1-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-4-methylphenyl)-1-methylpyrrolidine-3-carboxylic acid
• 2171994-00-4
• EN300-1454979

• Inchi： 1S/C13H16FNO2/c1-8-3-4-9(12(14)5-8)10-6-15(2)7-11(10)13(16)17/h3-5,10-11H,6-7H2,1-2H3,(H,16,17)
• InChI Key： ABLIEFYVBFIGMX-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1CN(C)CC1C(=O)O

Computed Properties

• Exact Mass: 237.11650692g/mol
• Monoisotopic Mass: 237.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(2-fluoro-4-methylphenyl)-1-methylpyrrolidine-3-carboxylic acid

Professional Introduction to 4-(2-fluoro-4-methylphenyl)-1-methylpyrrolidine-3-carboxylic Acid (CAS No. 2171994-00-4)

4-(2-fluoro-4-methylphenyl)-1-methylpyrrolidine-3-carboxylic acid, identified by its CAS number 2171994-00-4, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent at the para position of the benzene ring and a methyl group, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 4-(2-fluoro-4-methylphenyl)-1-methylpyrrolidine-3-carboxylic acid involve meticulous chemical methodologies that ensure high purity and yield. The introduction of the fluoro group is particularly noteworthy, as fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of molecules. This modification can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall efficacy of drug candidates. The methyl group, on the other hand, contributes to the steric environment of the molecule, potentially affecting its solubility and interaction with biological systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Pyrrolidine derivatives have emerged as a promising class of compounds due to their ability to interact with multiple biological pathways. Specifically, 4-(2-fluoro-4-methylphenyl)-1-methylpyrrolidine-3-carboxylic acid has shown potential in preclinical studies as a lead compound for further drug development. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may exhibit similar or enhanced biological activities.

The pharmacological profile of 4-(2-fluoro-4-methylphenyl)-1-methylpyrrolidine-3-carboxylic acid has been extensively studied in vitro and in vivo. Initial investigations have revealed that this compound exhibits notable activity against certain enzymatic targets, making it a candidate for treating conditions associated with these enzymes. For instance, its interaction with specific kinases and other enzymes has been explored in detail, providing insights into its potential mechanisms of action. These findings are particularly relevant in the context of developing treatments for cancers and inflammatory diseases.

One of the most compelling aspects of 4-(2-fluoro-4-methylphenyl)-1-methylpyrrolidine-3-carboxylic acid is its synthetic versatility. Chemists have developed multiple routes to access this compound, each with distinct advantages in terms of yield, purity, and scalability. These synthetic strategies often involve multi-step processes that require careful optimization to achieve the desired product. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations has been instrumental in facilitating these synthetic pathways.

The role of computational chemistry in understanding the properties of 4-(2-fluoro-4-methylphenyl)-1-methylpyrrolidine-3-carboxylic acid cannot be overstated. Molecular modeling studies have provided valuable insights into its binding interactions with biological targets, helping researchers predict and optimize its pharmacological activity. These computational approaches complement experimental efforts by offering a rapid and cost-effective means of evaluating different structural modifications.

In conclusion, 4-(2-fluoro-4-methylphenyl)-1-methylpyrrolidine-3-carboxylic acid (CAS No. 2171994-00-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further drug development. As research in this field continues to evolve, it is likely that new applications and therapeutic uses for this compound will be discovered.